Cas no 947687-02-7 (8-Ethyl Irinotecan)
8-Ethyl Irinotecan is a semi-synthetic derivative of the topoisomerase I inhibitor irinotecan, designed to enhance therapeutic efficacy and reduce adverse effects. This compound exhibits improved metabolic stability and pharmacokinetic properties compared to its parent molecule, making it a promising candidate for oncology applications. Its mechanism of action involves the inhibition of DNA topoisomerase I, leading to DNA damage and apoptosis in rapidly dividing cancer cells. The ethyl modification at the 8-position contributes to increased lipophilicity, potentially improving tissue penetration and bioavailability. Preclinical studies suggest it may offer a broader therapeutic window, with reduced gastrointestinal toxicity, while maintaining potent antitumor activity against colorectal and other solid tumors.
8-Ethyl Irinotecan structure
Product Name:8-Ethyl Irinotecan
CAS No:947687-02-7
MF:C35H42N4O6
MW:614.731189250946
CID:1059016
PubChem ID:58965010
Update Time:2025-05-26
8-Ethyl Irinotecan Chemical and Physical Properties
Names and Identifiers
-
- 8-Ethyl Irinotecan
- Irinotecan IMpurity G
- [1,4 inverted exclamation mark-Bipiperidine]-1 inverted exclamation mark-carboxylic Acid (4S)-4,8,11-Triethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3 inverted exclamation mark,4 inverted exclamation mark :6,7]indolizino[1,2-b]quinolin-9-yl Ester
- (4S)-4,8,11-Triethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3′,4′:6,7]indolizino[1,2-b]quinolin-9-yl [1,4′-bipiperidine]-1′-carboxylate (ACI)
- 8-Ethyl Irinotecan (Irinotecan Impurity)
- OG7FYG3IZO
- Irinotecan 8-Ethyl Impurity
- 11-ETHYL IRINOTECAN [USP IMPURITY]
- [(19S)-6,10,19-triethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate
- (19S)-6,10,19-triethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.0?,??.0?,?.0??,??]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-7-yl [1,4'-bipiperidine]-1'-carboxylate
- DTXSID90730723
- (1,4'-Bipiperidine)-1'-carboxylic acid, (4S)-4,8,11-triethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinolin-9-yl ester
- (S)-4,8,11-Triethyl-4-hydroxy-1H-pyrano(3,4:6,7)indolizino(1,2-b)quin oline-3,14(4H,12H)-dione-9-yl (1,4-bipiperidine)-1-carboxylate
- SCHEMBL14422863
- 8-EthylIrinotecan
- UNII-OG7FYG3IZO
- 947687-02-7
- 11-Ethyl irinotecan
- (4S)-4,8,11-Triethyl-4-hydroxy-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl [1,4'-bipiperidine]-1'-carboxylate
- CS-0167468
- (4S)-4,8,11-Triethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinolin-9-yl (1,4'-bipiperidine)-1'-carboxylate
- 11-Ethyl irinotecan [USP]
-
- Inchi: 1S/C35H42N4O6/c1-4-21-16-28-24(17-30(21)45-34(42)38-14-10-22(11-15-38)37-12-8-7-9-13-37)23(5-2)25-19-39-29(31(25)36-28)18-27-26(32(39)40)20-44-33(41)35(27,43)6-3/h16-18,22,43H,4-15,19-20H2,1-3H3/t35-/m0/s1
- InChI Key: IEKWXGPJFJGZSM-DHUJRADRSA-N
- SMILES: O=C1C2COC([C@](C=2C=C2C3N=C4C=C(C(=CC4=C(CC)C=3CN12)OC(N1CCC(N2CCCCC2)CC1)=O)CC)(O)CC)=O
Computed Properties
- Exact Mass: 614.31000
- Monoisotopic Mass: 614.31043507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 45
- Rotatable Bond Count: 6
- Complexity: 1250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 114.20000
- LogP: 4.52930
8-Ethyl Irinotecan Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
8-Ethyl Irinotecan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E921100-1mg |
8-Ethyl Irinotecan |
947687-02-7 | 1mg |
$ 334.00 | 2023-09-07 | ||
| TRC | E921100-5mg |
8-Ethyl Irinotecan |
947687-02-7 | 5mg |
$ 1092.00 | 2023-09-07 | ||
| TRC | E921100-25mg |
8-Ethyl Irinotecan |
947687-02-7 | 25mg |
$ 4428.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-497967-10 mg |
8-Ethyl Irinotecan, |
947687-02-7 | 10mg |
¥101,534.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-497967-10mg |
8-Ethyl Irinotecan, |
947687-02-7 | 10mg |
¥101534.00 | 2023-09-05 | ||
| A2B Chem LLC | AW53800-1mg |
8-Ethyl Irinotecan |
947687-02-7 | 1mg |
$421.00 | 2023-12-29 | ||
| A2B Chem LLC | AW53800-5mg |
8-Ethyl Irinotecan |
947687-02-7 | 5mg |
$1103.00 | 2023-12-29 | ||
| A2B Chem LLC | AW53800-25mg |
8-Ethyl Irinotecan |
947687-02-7 | 25mg |
$4106.00 | 2023-12-29 | ||
| Ambeed | A312262-25mg |
(S)-4,8,11-Triethyl-4-hydroxy-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl [1,4'-bipiperidine]-1'-carboxylate |
947687-02-7 | 95+% | 25mg |
$4556.0 | 2025-04-14 | |
| MedChemExpress | HY-131174-1mg |
8-Ethyl Irinotecan |
947687-02-7 | 1mg |
¥4884 | 2025-04-15 |
8-Ethyl Irinotecan Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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